1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide

• IUPAC Name: 1-(3-methylbenzoyl)-N-(3-methylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-14-6-3-8-16(12-14)20(24)22-11-5-10-18(22)19(23)21-17-9-4-7-15(2)13-17/h3-4,6-9,12-13,18H,5,10-11H2,1-2H3,(H,21,23)
• InChI Key: JFJULMQDMRWUBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCCC2C(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide is a chemical compound that belongs to the class of proline derivatives. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, as well as the activity of certain proteins involved in tumor growth.
Biochemical and Physiological Effects
1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, reduce inflammation, and alleviate pain. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide in lab experiments is its unique properties, which make it a useful tool for studying biological systems and developing new drugs. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide. One direction is to further explore its potential as a drug candidate, particularly for the treatment of cancer and inflammation. Another direction is to investigate its mechanism of action in more detail, in order to better understand how it works and how it can be used to develop new drugs. Additionally, research could focus on developing new synthesis methods for the compound, in order to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide involves the reaction of 3-methylbenzoyl chloride with N-(3-methylphenyl)proline in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

1-(3-methylbenzoyl)-N-(3-methylphenyl)prolinamide has been used in various scientific research applications, including the development of new drugs and the study of biological systems. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for drug development.